Cas no 2172276-23-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid)
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1487406
- 2172276-23-0
- 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid
- 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid
-
- Inchi: 1S/C25H28N2O5/c1-16(24(30)27-11-10-17(14-27)12-23(28)29)13-26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)
- InChI Key: RPPVUZKQQCWYNO-UHFFFAOYSA-N
- SMILES: O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 95.9Ų
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487406-1.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487406-50mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-100mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-250mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-500mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-1000mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-2500mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-5000mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1487406-10000mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-3-yl}acetic acid |
2172276-23-0 | 10000mg |
$14487.0 | 2023-09-28 |
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid: A Comprehensive Overview
The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid, identified by the CAS number 2172276-23-0, is a complex organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis. The structure of this compound is characterized by a pyrrolidine ring substituted with an Fmoc-amino group and a methylpropanoyl chain, further linked to an acetic acid moiety.
The synthesis of this compound involves multi-step reactions, including the protection of amino groups using Fmoc chemistry, which is a cornerstone in solid-phase peptide synthesis. The presence of the Fmoc group ensures stability during the synthesis process while allowing for controlled deprotection under specific conditions. Recent advancements in Fmoc-based protecting strategies have enhanced the efficiency and scalability of peptide synthesis, making this compound a valuable intermediate in the development of bioactive molecules.
Structurally, the molecule exhibits a unique combination of functional groups that contribute to its versatility. The pyrrolidine ring provides rigidity and potential for hydrogen bonding, while the Fmoc group introduces electronic diversity and steric effects. The methylpropanoyl chain adds hydrophobicity, which can influence the compound's solubility and interaction with biological systems. These features make it an attractive candidate for exploring its role in drug delivery systems, enzyme inhibitors, and other bioconjugate applications.
Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. For instance, researchers have demonstrated that similar Fmoc-modified peptides can serve as potent inhibitors of proteolytic enzymes, offering new avenues for treating diseases such as cancer and neurodegenerative disorders. Additionally, the acetic acid moiety at the terminus of this compound may facilitate its conjugation with other biomolecules, enhancing its utility in diagnostic and therapeutic applications.
In terms of chemical properties, this compound exhibits a melting point range consistent with its molecular weight and structural complexity. Its solubility profile is influenced by the balance between hydrophilic (Fmoc group) and hydrophobic (methylpropanoyl chain) domains. These properties are critical for determining its suitability in various experimental setups, including chromatographic separations and spectroscopic analyses.
The application of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided deeper insights into the molecular structure and dynamics of this compound. For example, 1H NMR studies have revealed distinct proton environments corresponding to different functional groups, while high-resolution mass spectrometry has confirmed the molecular formula and exact mass. These findings underscore the importance of rigorous characterization in ensuring the quality and reliability of chemical compounds used in research.
Looking ahead, ongoing research is focused on optimizing synthetic routes to improve yield and purity while reducing costs. Innovations in catalytic asymmetric synthesis are expected to play a pivotal role in producing enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in biological systems.
In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid represents a sophisticated molecule with diverse applications across chemistry and biology. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for advancing scientific discovery and innovation.
2172276-23-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)